Cas no 399-06-4 (4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione)

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione is a fluorinated β-diketone derivative featuring a pyridinyl substituent, which enhances its utility as a versatile building block in organic synthesis. The trifluoromethyl group confers electron-withdrawing properties, improving reactivity in coordination chemistry and metal-chelating applications. Its rigid pyridine moiety facilitates the formation of stable complexes with transition metals, making it valuable for catalytic and material science research. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Its thermal and chemical stability further supports its use in demanding reactions, such as cross-coupling or heterocycle formation. This compound is particularly suited for advanced pharmaceutical and agrochemical intermediates.
4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione structure
399-06-4 structure
Product Name:4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
CAS No:399-06-4
MF:C9H6F3NO2
MW:217.144652843475
MDL:MFCD01566518
CID:37226
PubChem ID:238298
Update Time:2025-05-20

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione
    • 4,4,4-trifluoro-1-pyridin-4-ylbutane-1,3-dione
    • 1,3-Butanedione,4,4,4-trifluoro-1-(4-pyridyl)
    • 1-pyridin-4-yl-4,4,4-trifluoro-butane-1,3-dione
    • 4,4
    • 4,4,4-Trifluor-1-[4]pyridyl-butan-1,3-dion
    • 4,4,4-trifluoro-1-(4-pyridyl)-1,3-butanedione
    • 4,4,4-trifluoro-1-(pyridin-4-yl)-1,3-butanedione
    • 4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
    • 4,4,4-trifluoro-1-[4]pyridyl-butane-1,3-dione
    • 4-nicotinyltrifluoroacetone
    • 4-trifluoroacetoacetylpyridine
    • 1,3-Butanedione,4,4,4-trifluoro-1-(4-pyridyl)- (7CI,8CI)
    • NSC 42618
    • NSC42618
    • EN300-01274
    • CS-0218536
    • MFCD01566518
    • 4,4,4-trifluoro-1-(4-pyridyl)butane-1,3-dione
    • A824801
    • AKOS000122299
    • 399-06-4
    • DTXSID40285677
    • 4,4,4-Trifluoro-1-(4-pyridinyl)-1,3-butanedione #
    • Z119988672
    • 4,4,4-trifluoro-1-(4-pyridyl)butane-1,3-dione;4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
    • 4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
    • 1,3-Butanedione, 4,4,4-trifluoro-1-(4-pyridyl)-
    • SCHEMBL1924749
    • (2E)-4,4,4-Trifluoro-3-hydroxy-1-(4-pyridinyl)-2-buten-1-one, AldrichCPR
    • FS-5174
    • NSC-42618
    • 1,3-Butanedione, 4,4,4-trifluoro-1-(4-pyridinyl)
    • 4,4,4-trifluoro-1-pyridin-4-ylbutane-1,3-dione;4,4,4-Trifluoro-1-pyridin-4-yl-butane-1,3-dione;4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione;4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
    • G86833
    • DTXCID60236828
    • STL556452
    • BBL102648
    • MDL： MFCD01566518
    • Inchi： 1S/C9H6F3NO2/c10-9(11,12)8(15)5-7(14)6-1-3-13-4-2-6/h1-4H,5H2
    • InChI Key： VVFWWIMDNOGGLM-UHFFFAOYSA-N
    • SMILES： FC(C(CC(C1C=CN=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 217.03500
  • Monoisotopic Mass: 217.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47A^2

Experimental Properties

  • Density: 1.351
  • Melting Point: 213-214°C
  • Boiling Point: 269.5°Cat760mmHg
  • Flash Point: 116.8°C
  • Refractive Index: 1.501
  • PSA: 47.03000
  • LogP: 1.78580

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033155-1g
4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
 399-06-4 95%
1g
 ￡35.00 2022-02-28
Fluorochem
033155-5g
4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
 399-06-4 95%
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 ￡110.00 2022-02-28
Chemenu
CM171315-25g
4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione
 399-06-4 95%+
25g
 $531 2021-08-05
TRC
T791058-25mg
4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
 399-06-4
25mg
 $ 50.00 2022-06-02
TRC
T791058-50mg
4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
 399-06-4
50mg
 $ 65.00 2022-06-02
TRC
T791058-250mg
4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
 399-06-4
250mg
 $ 95.00 2022-06-02
Chemenu
CM171315-25g
4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione
 399-06-4 95%+
25g
 $*** 2023-03-29
Apollo Scientific
PC520516-1g
4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione
 399-06-4 95%
1g
 £80.00 2023-09-01
Apollo Scientific
PC520516-5g
4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione
 399-06-4 95%
5g
 £216.00 2023-09-01
abcr
AB546645-1 g
4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione, 95%; .
 399-06-4 95%
1g
 €133.30 2023-04-13

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